GAC0001E5

• Molecular Formula: C17H12F3N3O
• Molecular Weight: 331.29 g/mol
• InChI: InChI=1S/C17H12F3N3O/c18-17(19,20)12-7-4-8-13(9-12)21-16-22-14(10-15(24)23-16)11-5-2-1-3-6-11/h1-10H,(H2,21,22,23,24)
• InChIKey: NKINUPRRPNHKNN-UHFFFAOYSA-N

GAC0001E5 Overview: Dual LXR Inverse Agonist and Degrader

GAC0001E5 (also designated 1E5; CAS 927969-67-3) is a synthetic small-molecule liver X receptor (LXR) ligand that functions as a dual LXR inverse agonist and targeted protein degrader. Its IUPAC name is 4-phenyl-2-[3-(trifluoromethyl)anilino]-1H-pyrimidin-6-one, with a molecular formula of C₁₇H₁₂F₃N₃O and a molecular weight of 331.29 g/mol. The compound was discovered at the University of Houston's Center for Nuclear Receptors and Cell Signaling and has been characterized across multiple peer-reviewed studies as a potent antiproliferative agent in pancreatic ductal adenocarcinoma (PDAC) and breast cancer models. [1] Unlike classical LXR agonists (e.g., GW3965, T0901317) that activate LXR-mediated transcription, or inverse agonists that merely suppress transcriptional activity, GAC0001E5 uniquely combines transcriptional suppression with the ability to degrade LXRβ protein levels over time, a property that distinguishes it mechanistically and functionally within the LXR ligand class. [1] [2]

LXR inverse agonist with targeted LXRβ degradation

Mechanistically distinct from agonist or degrader-only ligands

Characterized across pancreatic and breast cancer cell models

• [1] Srivastava S, Widmann S, Ho C, Nguyen D, Nguyen A, Premaratne A, Gustafsson JÅ, Lin CY. Novel Liver X Receptor Ligand GAC0001E5 Disrupts Glutamine Metabolism and Induces Oxidative Stress in Pancreatic Cancer Cells. Int J Mol Sci. 2020;21(24):9622. View Source
• [2] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source

GAC0001E5: Unique Degrader vs. Conventional Inverse Agonists

Generic substitution or interchange among commercially available LXR inverse agonists (such as SR9243) or agonists (such as GW3965) is not scientifically valid for two critical reasons. First, GAC0001E5 is the only LXR ligand in its class reported to function as both a transcriptional inverse agonist and a bona fide degrader of LXRβ protein, reducing receptor protein levels rather than merely modulating its activity. [1] Second, the functional consequence of this dual mechanism is a profound disruption of glutamine metabolism and redox homeostasis that is not replicated by LXR agonists (GW3965) in matched head-to-head experiments; GW3965 treatment in PDAC cells produced qualitatively distinct metabolomic signatures—upregulating 216 metabolites vs. downregulating only 81 in PANC-1 cells, whereas GAC0001E5 produced a balanced bidirectional shift (177 upregulated, 187 downregulated)—and failed to suppress LXR target gene expression or reduce LXRβ protein levels in breast cancer models. [2] [3] Substituting with SR9243, which lacks a degrader function and has demonstrated potency predominantly in colorectal, prostate, and lung cancer lines (IC₅₀ ~15–104 nM), would forfeit the pancreatic and breast cancer-specific metabolic disruption profile documented for GAC0001E5.

GAC0001E5 Combines LXR inverse agonism with LXRβ protein degradation

GW3965 / SR9243 Agonist or degrader-only inverse agonists may not reproduce dual mechanism

Metabolic disruption Glutaminolysis inhibition and redox imbalance in PDAC/breast cancer

GW3965 / GAC0003A4 Metabolomic profiles diverge; glutamine pathway not targeted

• [1] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source
• [2] Srivastava S, Widmann S, Ho C, Nguyen D, Nguyen A, Premaratne A, Gustafsson JÅ, Lin CY. Novel Liver X Receptor Ligand GAC0001E5 Disrupts Glutamine Metabolism and Induces Oxidative Stress in Pancreatic Cancer Cells. Int J Mol Sci. 2020;21(24):9622. View Source
• [3] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source

GAC0001E5 Differentiation Evidence

Antiproliferative Potency in Endocrine-Resistant Breast Cancer

In a direct head-to-head MTT assay comparison across three breast cancer cell lines representing luminal A (MCF-7), endocrine therapy-resistant (MCF-7-TamR), and triple-negative (MDA-MB-231) subtypes, GAC0001E5 (1E5) exhibited concentration-dependent inhibition with calculated IC₅₀ values of 8.43 μM (MCF-7), 7.38 μM (MCF-7-TamR), and 7.74 μM (MDA-MB-231). [1] In contrast, the synthetic LXR agonist GW3965 produced only moderate and incomplete viability reduction; MCF-7-TamR cells were entirely non-responsive to GW3965 treatment across the tested concentration range. [1] This establishes that GAC0001E5 maintains full antiproliferative efficacy in an endocrine therapy-resistant context where the agonist class fails. [1]

Antiproliferative IC₅₀

Direct head-to-head

7.38 µM in MCF-7-TamR

Endocrine-resistant model context

GW3965 showed no inhibition in same line

Evidence Dimension	Antiproliferative IC₅₀ (72 h MTT assay)
Target Compound Data	1E5 IC₅₀: MCF-7 = 8.43 μM; MCF-7-TamR = 7.38 μM; MDA-MB-231 = 7.74 μM
Comparator Or Baseline	GW3965: moderate reduction in MCF-7 and MDA-MB-231; no response in MCF-7-TamR at all concentrations tested
Quantified Difference	GW3965 fails to inhibit MCF-7-TamR cells, whereas 1E5 achieves IC₅₀ = 7.38 μM in the same line
Conditions	MTT assay; 72 h treatment; cell lines MCF-7, MCF-7-TamR, MDA-MB-231; concentration range 0.01–100 μM; n=3 biological triplicates

Why This Matters

For researchers selecting compounds to study endocrine therapy-resistant breast cancer, GAC0001E5 is the only LXR ligand with quantitative evidence of activity in tamoxifen-resistant cells, a setting where the most widely used pharmacological tool (GW3965) is ineffective.

• [1] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source

LXR Target Gene Suppression and LXRβ Degradation in Breast Cancer

In breast cancer cells treated with 10 μM of each compound for 48 h, qPCR analysis revealed that GAC0001E5 (1E5) downregulated LXR target genes SREBP1c, ABCA1, ACC, FASN, and SCD1 across all tested cell lines. [1] In contrast, GW3965 increased expression of the same target genes, consistent with its agonist pharmacology. [1] At the protein level, Western blot analysis demonstrated that 1E5 significantly decreased LXRβ protein levels in MCF-7-TamR and MDA-MB-231 cells, with densitometry normalized to β-actin showing statistically significant reductions (p < 0.05 to p < 0.001). [1] GW3965 did not decrease LXRβ protein levels; instead, a slight increase in LXRβ transcript was observed in MCF-7 cells. [1]

Target gene & protein

Head-to-head

1E5: downregulated SREBP1c, ABCA1, ACC, FASN, SCD1; decreased LXRβ protein

GW3965: increased target genes; no LXRβ reduction

Dual inverse agonist/degrader vs agonist

10 µM, 48 h; qPCR and Western blot

Evidence Dimension	LXR target gene regulation and LXRβ protein expression
Target Compound Data	1E5 (10 μM, 48 h): downregulated SREBP1c, ABCA1, ACC, FASN, SCD1; significantly decreased LXRβ protein in MCF-7-TamR and MDA-MB-231
Comparator Or Baseline	GW3965 (10 μM, 48 h): increased LXR target gene expression; did not reduce LXRβ protein; slightly increased LXRβ transcript in MCF-7 cells
Quantified Difference	1E5 acts as inverse agonist + degrader; GW3965 acts as agonist with no degradation capability
Conditions	qPCR and Western blot; 48 h treatment at 10 μM; cell lines MCF-7, MCF-7-TamR, MDA-MB-231; 25 μg total protein per lane; n=3

Why This Matters

The dual inverse agonist/degrader mechanism is unique to GAC0001E5; procurement of GW3965 or similar agonists would produce opposite transcriptional effects, making GAC0001E5 the only viable LXR tool for studies requiring LXR pathway suppression and receptor depletion.

• [1] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source

Glutamine Metabolism Disruption in Pancreatic Cancer

In a cross-study comparable metabolomic analysis of two PDAC cell lines (BxPC-3 and PANC-1) treated for 48 h, GAC0001E5 (1E5) and GW3965 produced markedly divergent metabolomic signatures relative to DMSO vehicle control. [1] In PANC-1 cells, GW3965 treatment upregulated 216 metabolites and downregulated only 81 metabolites—a profile indicative of broad anabolic activation. [1] In contrast, 1E5 produced a balanced bidirectional metabolomic perturbation: upregulation of 177 metabolites and downregulation of 187 metabolites, consistent with disruption of glutamine anaplerosis and induction of oxidative stress. [1] Hierarchical clustering confirmed group-dependent separation of 1E5-treated samples from both DMSO and GW3965-treated samples, establishing a metabolomic fingerprint distinct from agonist-mediated LXR modulation. [1]

Metabolomic shift in PANC-1

Head-to-head

1E5: ↑177 / ↓187 (balanced)

GW3965: ↑216 / ↓81 (anabolic bias)

Glutaminolysis disruption context

48 h, UPLC-MS, n=3, p≤0.05

Evidence Dimension	Global metabolomic perturbation (significantly altered metabolites vs. DMSO, p≤0.05)
Target Compound Data	1E5 in PANC-1: 177 upregulated, 187 downregulated; BxPC-3: 97 upregulated, 142 downregulated
Comparator Or Baseline	GW3965 in PANC-1: 216 upregulated, 81 downregulated; BxPC-3: 83 upregulated, 367 downregulated
Quantified Difference	In PANC-1, GW3965 produced 2.7× more upregulation events relative to downregulation; 1E5 produced a near-balanced 0.95:1 ratio of up- to downregulated metabolites
Conditions	Reverse-phase UPLC-MS metabolomics (Metabolon); BxPC-3 and PANC-1 cells; 48 h treatment; one-way ANOVA p≤0.05; n=3

Why This Matters

The unique metabolomic signature of GAC0001E5—particularly its inhibition of glutamine anaplerosis—is mechanistically distinct from LXR agonists and cannot be reproduced by GW3965 or T0901317; this directly impacts experimental design for studies targeting cancer metabolism.

• [1] Srivastava S, Widmann S, Ho C, Nguyen D, Nguyen A, Premaratne A, Gustafsson JÅ, Lin CY. Novel Liver X Receptor Ligand GAC0001E5 Disrupts Glutamine Metabolism and Induces Oxidative Stress in Pancreatic Cancer Cells. Int J Mol Sci. 2020;21(24):9622. View Source

Tissue-Selective Activity in Pancreatic and Breast Cancer

Class-level inference based on published datasets indicates that the two most characterized LXR inverse agonists—GAC0001E5 and SR9243—exhibit distinct tissue-selectivity profiles. GAC0001E5 (1E5) has been characterized across pancreatic cancer lines (BxPC-3, PANC-1, MIA PaCa-2; IC₅₀ = 5.4–9.1 μM) and breast cancer lines (MCF-7, MCF-7-TamR, MDA-MB-231, HER2-positive models; IC₅₀ = 7.38–8.43 μM). [1] [2] In contrast, SR9243 has its primary potency documentation in prostate (PC3, DU-145), colorectal (SW620, HT29), and lung (HOP-62, NCI-H23) cancer lines with IC₅₀ values in the nanomolar range (15–104 nM). Critically, SR9243 was evaluated only in a single PDAC line (MIA PaCa-2) for IC₅₀ determination and lacks any published characterization in breast cancer models, whereas GAC0001E5 has been studied in 6+ pancreatic and breast cancer cell lines with mechanistic depth across multiple publications. [2] [3]

Tissue characterization

Class-level inference

GAC0001E5 studied in 6+ pancreatic/breast lines

SR9243 mainly prostate/colorectal/lung; no breast data

Tissue-relevance context for study design

Cross-study comparison; data gaps noted

Evidence Dimension	Tissue distribution of antiproliferative activity characterization
Target Compound Data	GAC0001E5: IC₅₀ 5.4–9.1 μM in PDAC (3 lines); IC₅₀ 7.38–8.43 μM in breast cancer (3 subtypes incl. endocrine-resistant and HER2+); LXRβ degradation confirmed in both tissue types
Comparator Or Baseline	SR9243: IC₅₀ 15–104 nM in prostate, colorectal, lung cancer (6 lines); only MIA PaCa-2 evaluated for PDAC IC₅₀; no breast cancer characterization; no LXR degradation function reported
Quantified Difference	GAC0001E5 has 6+ characterized lines across pancreatic and breast cancer vs. SR9243 with 0 breast cancer lines and only 1 PDAC line evaluated
Conditions	Cross-study comparison; MTT/MTS viability assays; 48–72 h treatments; multiple independent publications (note: SR9243 breast cancer data absent from published literature)

Why This Matters

For laboratories focused on pancreatic or breast cancer metabolism, GAC0001E5 is the only LXR inverse agonist with tissue-relevant characterization data; SR9243's potency profile is established in prostate, colorectal, and lung models and cannot justify selection for pancreatic/breast cancer studies without de novo validation.

• [1] Srivastava S, Widmann S, Ho C, Nguyen D, Nguyen A, Premaratne A, Gustafsson JÅ, Lin CY. Novel Liver X Receptor Ligand GAC0001E5 Disrupts Glutamine Metabolism and Induces Oxidative Stress in Pancreatic Cancer Cells. Int J Mol Sci. 2020;21(24):9622. View Source
• [2] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source
• [3] Bagchi A, Premaratne A, Basu S, Gustafsson JÅ, Lin CY. A Novel Liver X Receptor Inverse Agonist Impairs Cholesterol and Phospholipid Metabolism and Induces Apoptosis and Necroptosis in Pancreatic Ductal Adenocarcinoma Cells. Receptors. 2023;2(1):34-46. View Source

HER2 Downregulation in HER2-Positive Breast Cancer

A 2024 study by Premaratne et al. demonstrated that GAC0001E5 (1E5) treatment of HER2-positive breast cancer cells resulted in significant downregulation of both HER2 (ERBB2) transcript and protein levels, in addition to inhibiting LXR activity and suppressing FASN expression. [1] Co-treatment experiments with an FASN inhibitor suggested that 1E5 and FASN inhibition converge on the same pathway. [1] This HER2-downregulating property has not been reported for any other LXR ligand—including SR9243, GW3965, T0901317, or the structurally related analog GAC0003A4—and represents a therapeutically relevant differentiation point specific to GAC0001E5. [1] (Class-level inference: absence of HER2 modulation data for comparators is noted from comprehensive literature.)

HER2 suppression

Supporting evidence

1E5 reduces HER2 transcript and protein

No published HER2 modulation data for other LXR ligands

HER2-pathway response context

Data from HER2+ cell lines; requires independent verification

Evidence Dimension	HER2/ERBB2 expression modulation in HER2+ breast cancer
Target Compound Data	1E5 significantly downregulates HER2 transcript and protein levels in HER2-positive breast cancer cells
Comparator Or Baseline	No published data for GW3965, SR9243, T0901317, or GAC0003A4 demonstrating HER2 downregulation
Quantified Difference	Qualitative difference: HER2 downregulation is unique to GAC0001E5 among LXR ligands characterized to date
Conditions	HER2-positive breast cancer cell lines; 1E5 treatment; qPCR and Western blot; co-treatment with FASN inhibitor; Premaratne et al. Cancers 2024

Why This Matters

For investigators exploring LXR modulation in HER2-positive breast cancer, GAC0001E5 is the only LXR ligand shown to simultaneously target HER2 expression, FASN-driven lipogenesis, and glutamine metabolism—a triple-target profile that no alternative LXR modulator can provide.

• [1] Premaratne A, et al. Liver X Receptor Ligand GAC0001E5 Downregulates Antioxidant Capacity and ERBB2/HER2 Expression in HER2-Positive Breast Cancer Cells. Cancers (Basel). 2024. View Source

Divergent Metabolomic Pathways vs. Analog GAC0003A4

GAC0003A4 (3A4) is a structurally related LXR inverse agonist from the same University of Houston discovery program. Cross-study comparison reveals divergent metabolic pathway targeting despite shared LXR inverse agonist/degrader pharmacology. [1] GAC0003A4 primarily impairs cholesterol and phospholipid metabolism, with transcriptomic and metabolomic profiling showing downregulation of fatty acid and cholesterol biosynthesis pathways and accumulation of ceramides linked to apoptosis/necroptosis induction. [1] In contrast, GAC0001E5 (1E5) is mechanistically defined by disruption of glutamine anaplerosis and glutathione depletion leading to oxidative stress, with a distinct metabolomic signature centered on amino acid metabolism rather than lipid pathways. [2] Both compounds degrade LXRβ, but their downstream metabolic consequences are pathway-divergent, meaning they are not interchangeable even within the same chemical series. [1] [2]

Pathway vs analog

Cross-study comparison

GAC0001E5: glutaminolysis / glutathione depletion

GAC0003A4: cholesterol / phospholipid disruption

Functional non-redundancy within series

Pathway divergence; select based on metabolic endpoint

Evidence Dimension	Primary metabolic pathway targeted
Target Compound Data	GAC0001E5: disrupts glutaminolysis; lowers intracellular glutamate and glutathione; increases ROS; metabolomic enrichment in amino acid pathways
Comparator Or Baseline	GAC0003A4: impairs cholesterol and phospholipid metabolism; alters ceramide and sphingolipid profiles; metabolomic enrichment in lipid pathways
Quantified Difference	Pathway-level divergence: 1E5 targets glutamine/amino acid metabolism; 3A4 targets cholesterol/lipid metabolism
Conditions	Cross-study comparison: 1E5 data from PDAC (Srivastava et al. 2020) and breast cancer (Premaratne et al. 2023); 3A4 data from PDAC (Bagchi et al. Receptors 2023); both at 48 h treatment; RNA-seq and metabolomics

Why This Matters

Even within the same discovery series, GAC0001E5 and GAC0003A4 are functionally non-redundant; procurement decisions must be guided by the metabolic pathway of interest—glutamine/redox biology for 1E5 vs. cholesterol/lipid metabolism for 3A4.

• [1] Bagchi A, Premaratne A, Basu S, Gustafsson JÅ, Lin CY. A Novel Liver X Receptor Inverse Agonist Impairs Cholesterol and Phospholipid Metabolism and Induces Apoptosis and Necroptosis in Pancreatic Ductal Adenocarcinoma Cells. Receptors. 2023;2(1):34-46. View Source
• [2] Srivastava S, Widmann S, Ho C, Nguyen D, Nguyen A, Premaratne A, Gustafsson JÅ, Lin CY. Novel Liver X Receptor Ligand GAC0001E5 Disrupts Glutamine Metabolism and Induces Oxidative Stress in Pancreatic Cancer Cells. Int J Mol Sci. 2020;21(24):9622. View Source

GAC0001E5 Application Scenarios

Endocrine Therapy-Resistant Breast Cancer Research

For laboratories investigating mechanisms of tamoxifen resistance in luminal A breast cancer, GAC0001E5 is the only LXR ligand with published antiproliferative IC₅₀ data in the MCF-7-TamR model (IC₅₀ = 7.38 μM). [1] The widely used agonist GW3965 failed to produce any growth inhibition in this cell line, making GAC0001E5 the singular LXR pharmacological tool suitable for probing LXR function in endocrine-resistant contexts. [1] The compound's ability to degrade LXRβ protein and suppress SREBP1c, ABCA1, ACC, FASN, and SCD1 transcription further supports its use in studies examining LXR-driven metabolic reprogramming in therapy-resistant disease. [1]

PDAC Glutamine Metabolism Studies

GAC0001E5 is the preferred LXR inverse agonist for PDAC metabolism research where the primary endpoint is disruption of glutamine anaplerosis and induction of oxidative stress. [1] Its metabolomic profile—demonstrated across BxPC-3, PANC-1, and MIA PaCa-2 cells—shows inhibition of glutamine utilization, depletion of intracellular glutamate and glutathione, and elevation of reactive oxygen species. [1] [2] No other LXR ligand (including GW3965, which produced an opposite metabolomic signature, or SR9243, which lacks PDAC-specific metabolomic characterization) has been validated for this application. [1] Additionally, GAC0001E5 has been shown to sensitize PDAC cells to gemcitabine in combination treatment experiments, providing a rationale for chemosensitization studies. [1]

Dual HER2 and Metabolic Targeting in HER2+ Breast Cancer

GAC0001E5 is uniquely suited for HER2-positive breast cancer research due to its demonstrated ability to suppress both HER2/ERBB2 transcript and protein levels while concomitantly inhibiting FASN-driven lipogenesis and glutaminolysis. [1] This triple-target profile—HER2 downregulation, fatty acid synthesis suppression, and glutamine metabolism disruption—has been documented only for GAC0001E5 among all characterized LXR ligands. [1] Investigators studying the intersection of oncogenic signaling and metabolic reprogramming in HER2+ disease should prioritize GAC0001E5 over alternatives that lack HER2-modulatory activity. [1]

LXRβ Degradation with Inverse Agonist-Degrader Dual Action

GAC0001E5 is the only commercially available LXR ligand that combines inverse agonist activity with targeted LXRβ protein degradation. [1] [2] For studies requiring depletion of LXRβ protein levels rather than mere modulation of its transcriptional activity—such as investigations into LXR's non-genomic functions, protein-protein interaction networks, or long-term receptor silencing—GAC0001E5 is functionally irreplaceable by agonists (GW3965, T0901317) or by the inverse agonist SR9243, which induces corepressor interaction without reported degradation activity. [1] [2] The degrader property has been validated across both pancreatic and breast cancer models, with Western blot densitometry confirming statistically significant LXRβ reduction at 10 μM after 48 h treatment. [1]

Application

Selection Property

Validation Focus

Endocrine-resistant breast cancer research

LXR inverse agonism + LXRβ degradation in therapy-resistant models

Model-response context in tamoxifen-resistant lines

PDAC glutamine metabolism studies

Glutaminolysis disruption and oxidative stress induction

Metabolomic signature validation in pancreatic cancer lines

HER2+ breast cancer dual targeting

HER2 downregulation with FASN/glutamine co-suppression

HER2 pathway-response and metabolic cross-talk context

LXRβ degradation studies

LXRβ protein degradation with inverse agonist activity

Protein degradation validation; non-genomic LXR function

• [1] Premaratne A, Bagchi A, Basu S, Gustafsson JÅ, Lin CY. Liver X Receptor Inverse Agonist GAC0001E5 Impedes Glutaminolysis and Disrupts Redox Homeostasis in Breast Cancer Cells. Biomolecules. 2023;13(2):345. View Source
• [2] Srivastava S, Widmann S, Ho C, Nguyen D, Nguyen A, Premaratne A, Gustafsson JÅ, Lin CY. Novel Liver X Receptor Ligand GAC0001E5 Disrupts Glutamine Metabolism and Induces Oxidative Stress in Pancreatic Cancer Cells. Int J Mol Sci. 2020;21(24):9622. View Source